Cas no 175137-70-9 (Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo-)

• Product Name: Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo-
• CAS No: 175137-70-9
• MF: C₁₂H₁₀ClNOS₂
• MW: 283.796899318695
• CID: 134182
• PubChem ID: 2778473
• Update Time: 2025-04-19

Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo-
• 2-(3-chlorobenzoyl)-3,3-bis(methylsulfanyl)prop-2-enenitrile
• 2-(3-CHLOROBENZOYL)-3,3-DI(METHYLTHIO)ACRYLONITRILE
• 2-(2,4-DINITROBENZYL)PYRIDINE
• HMS1440F08
• 3,3-BIS(METHYLTHIO)-2-(3-CHLOROBENZOYL)ACRYLONITRILE
• 175137-70-9
• Benzenepropanenitrile, alpha-[bis(methylthio)methylene]-3-chloro-beta-oxo-
• AKOS015908889
• SCHEMBL6188435
• MFCD00067893
• IDI1_014673
• FT-0608543
• CCG-254281
• DTXSID50380960
• Maybridge3_003286
• W-206128
• 2-(3-Chlorobenzoyl)-3,3-bis(methylthio)acrylonitrile

• Inchi： 1S/C12H10ClNOS2/c1-16-12(17-2)10(7-14)11(15)8-4-3-5-9(13)6-8/h3-6H,1-2H3
• InChI Key： LFTHVHSELNRTRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(/C(/C#N)=C(\SC)/SC)=O

Computed Properties

• Exact Mass: 282.98900
• Monoisotopic Mass: 282.9892340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.329
• Melting Point: 88 °C
• Boiling Point: 395.3°C at 760 mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.623
• PSA: 91.46000
• LogP: 3.98388

Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39